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Compound of Interest

Compound Name: Ezomycin B2

Cat. No.: B15562611

An In-depth Whitepaper for Researchers, Scientists,
and Drug Development Professionals

Introduction: Ezomycin B2 is a nucleoside antibiotic belonging to the ezomycin family, a group
of antifungal compounds produced by the bacterium Streptomyces kitazawaensis 009.[1] This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and biological activity of Ezomycin B2, with a focus on its potential as an antifungal
agent. The information presented herein is intended to serve as a valuable resource for
researchers, scientists, and professionals involved in drug discovery and development.

Chemical Structure and Physicochemical Properties

Ezomycin B2 is a complex molecule with the IUPAC name (2S,3S,3aS,5S,6R,7S,7aR)-6-
[(2R,3R,4R,6S)-4-amino-6-carboxy-3-hydroxyoxan-2-ylJoxy-7-(carbamoylamino)-2-(2,4-dioxo-
1H-pyrimidin-5-yl)-3-hydroxy-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyran-5-carboxylic acid.[1]
Its chemical structure is characterized by a bicyclic furo[3,2-b]pyran core linked to a uracil
nucleobase and a substituted oxane ring.

Table 1: Physicochemical Properties of Ezomycin B2
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Property Value Reference
CAS Number 57973-16-7 [1]
Molecular Formula C19H25N5013 [1]
Molecular Weight 531.43 g/mol [1]
Melting Point 205°C (decomposes) [1]
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Solubility

Data for specific solvents are
not readily available in the
searched literature. However,
related complex antibiotics are
often soluble in water and
polar organic solvents like
DMSO and methanol.

pKa

Experimentally determined

pKa values for Ezomycin B2
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are not available in the

searched literature.

Experimentally determined
octanol-water partition

LogP coefficient (LogP) values for
Ezomycin B2 are not available

in the searched literature.

Biological Activity and Mechanism of Action

Ezomycin B2 exhibits significant antifungal activity, primarily against phytopathogenic fungi.[1]
It is particularly effective against species such as Sclerotinia sclerotiorum and Botrytis cinerea,
which are responsible for significant crop diseases.[1]

The primary mechanism of action of Ezomycin B2 is believed to be the inhibition of chitin
synthase. Chitin is an essential structural component of the fungal cell wall, and its synthesis is
crucial for fungal growth and viability. By inhibiting chitin synthase, Ezomycin B2 disrupts the
integrity of the fungal cell wall, leading to cell lysis and death. This targeted mechanism makes
it an attractive candidate for the development of selective antifungal agents, as chitin is not
present in plants or mammals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ezomycin B2: A Technical Guide to its Chemical
Structure, Properties, and Antifungal Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15562611#ezomycin-b2-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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